Cas no 477888-82-7 (5,7-dimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-dimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine
• CAS No: 477888-82-7
• MF: C₁₆H₁₄N₄S
• MW: 294.374161243439
• MDL: MFCD02571329
• CID: 5228583
• Update Time: 2026-03-07

5,7-dimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-DIMETHYL-2-[3-(1H-PYRROL-1-YL)-2-THIENYL]PYRAZOLO[1,5-A]PYRIMIDINE
• 1-(2-{5,7-dimethylpyrazolo[1,5-a]pyrimidin-2-yl}thiophen-3-yl)-1H-pyrrole
• 5,7-dimethyl-2-(3-pyrrol-1-ylthiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• MLS000546566
• HMS2295G11
• SMR000179964
• 5,7-dimethyl-2-[3-(1H-pyrrol-1-yl)-2-thienyl]pyrazolo[1,5-a]pyrimidine

• MDL： MFCD02571329
• Inchi： 1S/C16H14N4S/c1-11-9-12(2)20-15(17-11)10-13(18-20)16-14(5-8-21-16)19-6-3-4-7-19/h3-10H,1-2H3
• InChI Key： FLNVTPWQXXHJIQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1C=C2N=C(C)C=C(C)N2N=1)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 2.9
• Topological Polar Surface Area: 63.4